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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium bromide in

various organic solvents. Due to a scarcity of published quantitative data specifically for

calcium bromide hydrates, this document primarily presents data for the anhydrous form. It is

crucial for researchers to note that the presence of water of hydration can significantly

influence solubility characteristics. This guide also outlines a detailed experimental protocol for

determining the solubility of salt hydrates, offering a methodological framework for researchers

to generate their own data for specific hydrate forms and solvent systems.

Introduction to Calcium Bromide and its Hydrates
Calcium bromide (CaBr₂) is an inorganic salt that exists in an anhydrous form as well as

several hydrated forms, most commonly as the dihydrate (CaBr₂·2H₂O) and the hexahydrate

(CaBr₂·6H₂O).[1] These compounds are white, hygroscopic solids that are highly soluble in

water.[2][3] The anhydrous form has a melting point of 730°C, while the hexahydrate melts at a

much lower temperature of 38.2°C.[4] In pharmaceutical and chemical synthesis applications,

understanding the solubility of calcium bromide in non-aqueous, organic solvents is critical for

reaction kinetics, purification processes, and formulation development.

While qualitatively described as soluble in polar organic solvents like alcohols and acetone and

insoluble in non-polar solvents such as ether and chloroform, precise quantitative solubility

data for the hydrated forms in these solvents is not widely available in published literature.[2][5]
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[6] The data presented herein pertains to anhydrous calcium bromide, which provides a

valuable baseline for understanding its solubility behavior.

Quantitative Solubility Data of Anhydrous Calcium
Bromide
The following tables summarize the available quantitative solubility data for anhydrous calcium

bromide in a range of organic solvents at various temperatures. This data has been compiled

from various chemical handbooks and databases.

Table 1: Solubility of Anhydrous Calcium Bromide in Alcohols
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Methanol 0 50.4

10 52.0

15 53.6

20 56.2

30 62.9

40 71.9

50 83.2

60 97.8

65 105.6

Ethanol (absolute) 0 46.7

10 48.01

15 50.51

20 53.5

25 53.95

30 55.52

40 60.11

50 65.64

60 76.02

70 93.81

75 102.2

80 103.1

85 106.1

1-Propanol 0 6.6
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20 22.5

60 76.8

1-Butanol 0 18.3

20 33.9

1-Pentanol 20 25.3

i-Amyl Alcohol 20 25.6

Benzyl Alcohol 10 12.9

20 15.0

30 17.0

40 17.6

70 17.0

Data sourced from Kiper, R.A. (2021). Properties of substance: calcium bromide.[7]

Table 2: Solubility of Anhydrous Calcium Bromide in Ketones and Other Solvents

Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Acetone 0 2.9

25 2.72

30 2.72

35 2.79

40 2.92

Propylene Carbonate 25 14.9

Data sourced from Kiper, R.A. (2021). Properties of substance: calcium bromide.[7]
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Influence of Hydration on Solubility in Organic
Solvents
The presence of water molecules in the crystal lattice of calcium bromide hydrate is expected

to have a significant impact on its solubility in organic solvents compared to the anhydrous

form. The following points outline the key considerations:

Solvent Polarity: The water of hydration increases the overall polarity of the solute. This may

enhance solubility in highly polar organic solvents that can effectively solvate the water

molecules and the ions.

Energy of Solvation: The dissolution of a hydrate involves overcoming the lattice energy and

the energy of hydration. The solvent must provide sufficient energy through solvation to

break these interactions. Organic solvents, being generally less polar than water, may

struggle to provide the necessary energy to dissolve the highly polar hydrate.

Hydrogen Bonding: The water molecules in the hydrate can form hydrogen bonds. Protic

organic solvents, such as alcohols, can also engage in hydrogen bonding, which may

facilitate the dissolution process. Aprotic solvents, even if polar, may be less effective at

solvating the hydrate.

"Salting Out" Effect: In mixed solvent systems (e.g., an organic solvent with some water

content), the organic solvent can act as an anti-solvent, reducing the solubility of the salt

hydrate by lowering the dielectric constant of the medium.

Given these factors, it is likely that the solubility of calcium bromide hydrate in many organic

solvents will be lower than that of the anhydrous form, particularly in less polar solvents.

However, in highly polar, protic solvents, the interactions may be more complex.

Experimental Protocol for Determining Solubility of
Calcium Bromide Hydrate
The following is a generalized protocol for the experimental determination of the solubility of a

salt hydrate, such as calcium bromide hydrate, in an organic solvent. This method is based on

the principle of creating a saturated solution at a constant temperature and then determining

the concentration of the solute in that solution.
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4.1. Materials and Equipment

Calcium bromide hydrate (of known hydration state)

Anhydrous organic solvent of high purity

Temperature-controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Syringe filters (solvent-compatible, e.g., PTFE)

Drying oven

Gravimetric analysis equipment (evaporating dish, desiccator) or analytical instrumentation

for concentration measurement (e.g., ICP-OES for calcium analysis, ion chromatography for

bromide analysis).

4.2. Experimental Procedure

Preparation of the Saturated Solution:

Add an excess amount of calcium bromide hydrate to a known volume or mass of the

organic solvent in a sealed container. The presence of undissolved solid is essential to

ensure saturation.

Place the sealed container in a temperature-controlled shaker or water bath set to the

desired experimental temperature.

Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous

agitation to ensure the solution reaches saturation.

Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant liquid using a pre-heated or

temperature-equilibrated pipette. To avoid precipitation due to temperature changes, this

step should be performed as quickly as possible.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry

volumetric flask. This step is critical to remove any undissolved microcrystals.

Determination of Solute Concentration:

Gravimetric Method:

Weigh the volumetric flask containing the filtered saturated solution to determine the

mass of the solution.

Gently evaporate the solvent in a drying oven at a temperature below the decomposition

point of the salt.

Once all the solvent has evaporated, cool the flask in a desiccator and weigh it to

determine the mass of the dissolved calcium bromide hydrate.

Analytical Instrumentation:

Dilute the filtered saturated solution to a known volume with an appropriate solvent.

Analyze the concentration of calcium or bromide ions using a calibrated instrument such

as an Inductively Coupled Plasma - Optical Emission Spectrometer (ICP-OES) or an Ion

Chromatograph.

Calculation of Solubility:

From the mass of the dissolved salt and the mass or volume of the solvent, calculate the

solubility in the desired units (e.g., g/100 g of solvent, mol/L).

Repeat the experiment at different temperatures to determine the temperature

dependence of the solubility.

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of the

solubility of calcium bromide hydrate in an organic solvent.

Preparation Sampling Analysis

Add excess CaBr2·xH2O
to organic solvent

Equilibrate at constant
temperature with agitation

Withdraw supernatant
Filter to remove

undissolved solid
Determine mass of
solute and solvent

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion
This technical guide has summarized the available quantitative solubility data for anhydrous

calcium bromide in a variety of organic solvents and provided a detailed experimental protocol

for determining the solubility of its hydrated forms. The provided data serves as a useful

reference for researchers, scientists, and drug development professionals. However, it is

strongly recommended that experimental verification of solubility is conducted for the specific

hydrate and solvent system of interest, given the significant influence that the water of

hydration can have on the dissolution process. The outlined experimental workflow provides a

robust starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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